Cas no 2228728-49-0 (3-(2-chloro-6-methylpyridin-3-yl)propan-1-ol)

• Product Name: 3-(2-chloro-6-methylpyridin-3-yl)propan-1-ol
• CAS No: 2228728-49-0
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5808548
• PubChem ID: 165670417
• Update Time: 2025-08-05

3-(2-chloro-6-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-3-yl)propan-1-ol
• 2228728-49-0
• EN300-1980483

• Inchi： 1S/C9H12ClNO/c1-7-4-5-8(3-2-6-12)9(10)11-7/h4-5,12H,2-3,6H2,1H3
• InChI Key： WHVAHOGKMCNWGA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)CCCO

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2-chloro-6-methylpyridin-3-yl)propan-1-ol

3-(2-chloro-6-methylpyridin-3-yl)propan-1-ol (CAS No. 2228728-49-0): A Comprehensive Overview

3-(2-chloro-6-methylpyridin-3-yl)propan-1-ol, also known by its CAS registry number 222872849, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure featuring a pyridine ring substituted with chlorine and methyl groups, along with a hydroxyl group attached to a propane chain, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its bioactivity studies have further underscored its importance in modern chemical research.

The synthesis of 3-(2-chloro-6-methylpyridin-3-yloxy)propane involves a multi-step process that typically begins with the preparation of the pyridine derivative. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems. These methods not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of applications, 3-(chloro-methyl-pyridinyl)propanol has shown promise in the development of bioactive molecules. Recent studies have highlighted its potential as an intermediate in the synthesis of pharmaceutical agents targeting specific biological pathways. For instance, its ability to act as a chiral building block has made it valuable in asymmetric synthesis, a field that continues to expand due to the increasing need for enantiomerically pure compounds in drug discovery.

The structural features of this compound also make it an attractive candidate for use in agrochemicals. Its ability to interact with various biological targets, such as enzymes and receptors, has been explored in recent research. For example, studies have demonstrated its potential as a lead compound for developing new herbicides or insecticides, which could offer more sustainable alternatives to conventional chemicals.

Beyond its direct applications, CAS 222872849 serves as a valuable tool in academic research. Its structure provides an excellent platform for studying fundamental chemical reactions, such as nucleophilic substitutions and oxidations. Recent investigations into its reactivity under different conditions have provided insights into reaction mechanisms and catalyst design, contributing to the broader understanding of organic chemistry.

In conclusion, 3-(chloro-methyl-pyridinyl)propanol (CAS No. 222872849) stands out as a significant compound with diverse applications and ongoing research interest. Its unique structure and versatile properties make it a valuable asset in both industrial and academic settings. As advancements in synthetic techniques and bioactivity studies continue to unfold, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.